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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isoflavone glycoside

Sphaerobioside, also known as Genistein 7-O-rutinoside. The document details its chemical

structure and properties, outlines representative experimental protocols for its isolation and

biological evaluation, and proposes a key signaling pathway through which it may exert its

biological effects.

Chemical Structure and Properties of
Sphaerobioside
Sphaerobioside is a naturally occurring isoflavone glycoside that has been identified in plants

such as Eriosema tuberosum.[1] It consists of the aglycone genistein linked to the disaccharide

rutinose at the 7-hydroxyl position. The chemical structure and key properties of

Sphaerobioside are summarized below.

Chemical Structure:

The IUPAC name for Sphaerobioside is 5-hydroxy-3-(4-hydroxyphenyl)-7-

[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-

yl]oxymethyl]oxan-2-yl]oxy]chromen-4-one.[2]
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The structure consists of a genistein core, which is a type of isoflavone, with a rutinose (a

disaccharide composed of rhamnose and glucose) molecule attached via an O-glycosidic

bond.

Quantitative Data Summary
Property Value Source

Molecular Formula C27H30O14 [2]

Molecular Weight 578.5 g/mol [2]

CAS Number 14988-20-6 [3]

Synonyms
Genistein 7-O-rutinoside,

Spherobioside
[2][3]
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Proposed Signaling Pathway: Nrf2-Mediated
Antioxidant Response
While the specific signaling pathways of Sphaerobioside are still under investigation, the

biological activities of its aglycone, genistein, are well-documented. Genistein is known to

possess antioxidant properties, and one of the key mechanisms is the activation of the Nuclear

factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][4] It is plausible that

Sphaerobioside, after potential hydrolysis to genistein in vivo, could also modulate this

pathway.

The proposed Nrf2 signaling pathway is as follows: Under normal conditions, Nrf2 is kept in the

cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its

degradation. Upon exposure to oxidative stress or activators like genistein, Keap1 is modified,

leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the

Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and

cytoprotective genes, leading to their transcription and subsequent protein expression. These

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.benchchem.com/product/b600713?utm_src=pdf-body
https://www.researchgate.net/figure/Effect-of-genistein-on-the-expression-of-key-genes-in-the-Nrf2-signaling-pathway-in_fig4_379435770
https://www.researchgate.net/publication/379435770_Genistein_Alleviates_Intestinal_Oxidative_Stress_by_Activating_the_Nrf2_Signaling_Pathway_in_IPEC-J2_Cells
https://www.benchchem.com/product/b600713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1),

help to mitigate oxidative damage and maintain cellular homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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